2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide

• IUPAC Name: 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide
• InChI: InChI=1S/C16H14N2OS/c1-18(2)16(19)13-8-4-6-10-15(13)20-14-9-5-3-7-12(14)11-17/h3-10H,1-2H3
• InChI Key: NTHFSPJTHUZLIX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC=C1SC2=CC=CC=C2C#N
• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol

Description

2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide, also known as BAY 41-2272, is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is a potent activator of soluble guanylyl cyclase (sGC), which is an enzyme that plays a crucial role in regulating various physiological processes.

Mechanism of Action

2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 activates sGC by binding to the heme group of the enzyme. This binding leads to a conformational change in the enzyme, which increases its catalytic activity. The increased activity of sGC leads to an increase in cGMP levels, which in turn activates downstream signaling pathways. The activation of these pathways results in various physiological effects, including vasodilation and platelet inhibition.
Biochemical and Physiological Effects:
2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 has been shown to have various biochemical and physiological effects. It has been shown to induce vasodilation in various vascular beds, including the pulmonary vasculature. This vasodilation is mediated by the activation of the cGMP-dependent protein kinase pathway. 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 has also been shown to inhibit platelet aggregation, which may have potential applications in the treatment of thrombosis. Additionally, 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 has been shown to have neuroprotective effects in various neuronal disorders, including Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 has several advantages for lab experiments. It is a potent and selective activator of sGC, which makes it a useful tool for studying the sGC/cGMP signaling pathway. Additionally, 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 has been shown to have a long half-life, which allows for sustained activation of sGC. However, there are also limitations to using 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 in lab experiments. It is a relatively expensive compound, which may limit its use in certain experiments. Additionally, the multi-step synthesis of 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 requires careful handling of the reagents, which may pose a challenge for some labs.

Future Directions

There are several future directions for the study of 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272. One area of interest is the potential use of 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 in the treatment of cardiovascular diseases, particularly pulmonary hypertension. 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 has been shown to induce vasodilation in the pulmonary vasculature, which may have therapeutic potential for this disease. Additionally, 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 has been shown to have neuroprotective effects in various neuronal disorders, which may have potential applications in the treatment of these diseases. Further studies are needed to fully understand the potential applications of 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 in these areas.

Synthesis Methods

2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 can be synthesized by reacting 2-mercaptobenzoic acid with N,N-dimethyl-4-aminobenzamide in the presence of thionyl chloride. The resulting product is then reacted with cyanogen bromide to obtain 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide. The synthesis of 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 is a multi-step process and requires careful handling of the reagents.

Scientific Research Applications

2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 has been extensively studied for its potential applications in scientific research. It has been shown to activate sGC, which leads to an increase in cyclic guanosine monophosphate (cGMP) levels. This increase in cGMP levels has been linked to various physiological processes, including vasodilation, platelet inhibition, and neuronal signaling. 2-(2-cyanophenyl)sulfanyl-N,N-dimethylbenzamide 41-2272 has been used in the study of cardiovascular diseases, pulmonary hypertension, and neuronal disorders.